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Compound of Interest

Compound Name: 21-Desacetyldeflazacort-D5

Cat. No.: B12420859 Get Quote

An In-depth Technical Guide to 21-
Desacetyldeflazacort-D5
This technical guide provides a comprehensive overview of the physical and chemical

properties, metabolic context, and analytical considerations for 21-Desacetyldeflazacort-D5.

This information is intended for researchers, scientists, and drug development professionals

utilizing this stable isotope-labeled compound in their studies.

Core Properties
21-Desacetyldeflazacort-D5 is the deuterated form of 21-Desacetyldeflazacort, which is the

principal active metabolite of the corticosteroid prodrug, Deflazacort.[1] Due to its nature as a

stable isotope-labeled internal standard, it is a critical tool in pharmacokinetic and metabolic

studies, allowing for precise quantification in biological matrices.[2] Deuteration can sometimes

influence the pharmacokinetic profile of a drug, a factor to consider in experimental design.[1]

Physical and Chemical Data
A summary of the known physical and chemical properties of 21-Desacetyldeflazacort-D5 is

presented below. It is important to note that certain experimental values, such as melting and

boiling points, are not readily available in published literature or safety data sheets for this

specific deuterated compound.[3][4]
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Property Value Source(s)

Molecular Formula C₂₃H₂₄D₅NO₅ [1]

Molecular Weight 404.51 g/mol [1]

Appearance White to off-white solid [2]

Solubility

Soluble in DMF (≥30 mg/mL)

and DMSO (≥30 mg/mL);

sparingly soluble in Ethanol

(≥1 mg/mL)

[1]

IUPAC Name

(4R,8S,9S,11S,13R)-8-(2,2-

dideuterio-2-hydroxyacetyl)-11-

hydroxy-9,13-dimethyl-6-

(trideuteriomethyl)-5-oxa-7-

azapentacyclo[10.8.0.0²,⁹.0⁴,⁸.

0¹³,¹⁸]icosa-6,14,17-trien-16-

one

Melting Point Not available [3][4]

Boiling Point Not available [3][4]

Storage Conditions

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C

for 6 months, -20°C for 1

month.

[2]

Metabolic Pathway and Mechanism of Action
Deflazacort, an inactive prodrug, undergoes rapid and extensive metabolism in the body. The

first key step is its conversion by plasma esterases to the pharmacologically active metabolite,

21-Desacetyldeflazacort.[5] This active metabolite is then further metabolized, primarily by the

cytochrome P450 3A4 (CYP3A4) enzyme system.[6]

The mechanism of action for 21-Desacetyldeflazacort involves its function as a glucocorticoid

receptor agonist.[1] The binding of the ligand to the cytoplasmic glucocorticoid receptor (GR)

initiates a signaling cascade.
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Glucocorticoid Receptor Signaling Pathway
The binding of 21-Desacetyldeflazacort to the glucocorticoid receptor triggers a conformational

change in the receptor. This leads to the dissociation of chaperone proteins and allows the

receptor-ligand complex to translocate to the nucleus. Inside the nucleus, the complex binds to

glucocorticoid response elements (GREs) on the DNA, which in turn modulates the

transcription of target genes.[6][7] This process results in the anti-inflammatory and

immunosuppressive effects characteristic of glucocorticoids.[5]
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Glucocorticoid Receptor Signaling Pathway

Experimental Protocols
While specific, detailed protocols for the synthesis of 21-Desacetyldeflazacort-D5 are not

publicly available, a general approach can be inferred from synthetic routes for related

corticosteroids and the non-deuterated analog. The introduction of deuterium atoms would

likely involve the use of deuterated starting materials or reagents at appropriate steps in the

synthesis.

For analytical purposes, methods developed for the quantification of 21-Desacetyldeflazacort in

biological matrices can be adapted for the D5 variant, primarily using it as an internal standard.
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Proposed Analytical Workflow for Quantification in
Plasma
A common and highly sensitive method for the quantification of 21-Desacetyldeflazacort is

liquid chromatography-tandem mass spectrometry (LC-MS/MS).[8] The use of 21-
Desacetyldeflazacort-D5 as an internal standard is crucial for accurate and precise

quantification, as it co-elutes with the analyte and compensates for variations in sample

preparation and instrument response.
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Plasma Sample Collection
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Proposed LC-MS/MS Analytical Workflow

Methodology Outline:

Sample Preparation: A known amount of 21-Desacetyldeflazacort-D5 is added as an

internal standard to a plasma sample.
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Extraction: The analyte and internal standard are extracted from the plasma matrix using

solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove proteins and other

interfering substances.

Concentration: The solvent from the extraction step is evaporated, and the residue is

reconstituted in a suitable mobile phase.

Chromatographic Separation: The reconstituted sample is injected into a liquid

chromatography system, typically using a C18 column, to separate the analyte from other

components.

Mass Spectrometric Detection: The eluent from the LC column is introduced into a tandem

mass spectrometer. The instrument is set to monitor specific precursor-to-product ion

transitions for both 21-Desacetyldeflazacort and its D5-labeled internal standard.

Quantification: The ratio of the peak area of the analyte to the peak area of the internal

standard is used to determine the concentration of 21-Desacetyldeflazacort in the original

sample by comparison to a calibration curve.

Safety and Handling
Based on the Safety Data Sheet (SDS) for 21-Desacetyldeflazacort-D5, the toxicological

properties have not been thoroughly investigated.[3] Standard laboratory safety precautions

should be followed when handling this compound. This includes wearing appropriate personal

protective equipment (PPE) such as gloves, lab coats, and safety glasses. Handling should be

done in a well-ventilated area.[3] The SDS for the non-deuterated 21-Desacetyldeflazacort

indicates potential for reproductive toxicity and organ damage through prolonged or repeated

exposure.[4]

Conclusion
21-Desacetyldeflazacort-D5 is an essential tool for the accurate quantification of the active

metabolite of Deflazacort in research and clinical settings. While detailed experimental data for

some of its physical properties are not widely published, its chemical characteristics and

biological mechanism of action are well-understood within the context of glucocorticoid receptor

signaling. The analytical methods established for its non-deuterated counterpart provide a solid

foundation for its application as an internal standard in quantitative bioanalysis. As with any
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chemical substance, appropriate safety measures should be strictly adhered to during its

handling and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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